Cas no 19277-56-6 (Benzoic acid,4-methyl-, butyl ester)

Benzoic acid,4-methyl-, butyl ester Properties

Names and Identifiers

• Benzoic acid,4-methyl-, butyl ester
• butyl 4-methylbenzoate
• Butyl p-toluate
• p-Toluic acid butyl ester
• Benzoic acid, 4-methyl-, butyl ester
• NSC24770
• P-METHYLBENZOIC ACID BUTYL ESTER
• O-TOLUIC ACID 2-BUTYL ESTER
• Q63395336
• N-BUTYL P-METHYLBENZOATE
• p-Toluic acid, butyl ester
• DTXSID3066475
• NSC-24770
• SCHEMBL1070842
• 4-methylbenzoic acid butyl ester
• UNII-PJW7Q3ONM1
• NSC 24770
• PJW7Q3ONM1
• BUTYL P-METHYLBENZOATE
• 19277-56-6
• AI3-31109
• Butyl 4-methylbenzoate #
• BUTYL PARA TOLUATE
• +Expand

• InChIKey： UYGHRCCJWWYXMY-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H16O2/c1-3-4-9-14-12(13)11-7-5-10(2)6-8-11/h5-8H,3-4,9H2,1-2H3
• SMILES： CCCCOC(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 192.11508
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 192.115029749g/mol
• Heavy Atom Count: 14
• Complexity: 169
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• LogP: 2.95190
• PSA: 26.3